1-(4-Benzylpiperidin-1-yl)-2-(2,5-dimethylphenoxy)ethanone

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-2-(2,5-dimethylphenoxy)ethanone
• InChI: InChI=1S/C22H27NO2/c1-17-8-9-18(2)21(14-17)25-16-22(24)23-12-10-20(11-13-23)15-19-6-4-3-5-7-19/h3-9,14,20H,10-13,15-16H2,1-2H3
• InChI Key: GQFOWJYZOWCLKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C22H27NO2
• Molecular Weight: 337.5 g/mol

Description

1-(4-Benzylpiperidin-1-yl)-2-(2,5-dimethylphenoxy)ethanone is an organic compound that belongs to the class of piperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Benzylpiperidin-1-yl)-2-(2,5-dimethylphenoxy)ethanone typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Benzylation: The piperidine ring is then benzylated using benzyl chloride in the presence of a base such as sodium hydroxide.

Ether Formation: The final step involves the formation of the ether linkage by reacting the benzylated piperidine with 2,5-dimethylphenol in the presence of a suitable catalyst.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

1-(4-Benzylpiperidin-1-yl)-2-(2,5-dimethylphenoxy)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl and phenoxy positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-Benzylpiperidin-1-yl)-2-(2,5-dimethylphenoxy)ethanone would involve its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by modulating the activity of these targets, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

1-(4-Benzylpiperidin-1-yl)-2-(2,4-dimethylphenoxy)ethanone: Similar structure with a different substitution pattern on the phenoxy ring.

1-(4-Benzylpiperidin-1-yl)-2-(2,5-dimethoxyphenoxy)ethanone: Similar structure with methoxy groups instead of methyl groups on the phenoxy ring.

Uniqueness

1-(4-Benzylpiperidin-1-yl)-2-(2,5-dimethylphenoxy)ethanone is unique due to its specific substitution pattern, which may confer distinct biological activities and chemical properties compared to its analogs.